4-Chloro-3-methylphenyl 5-bromo-2-methoxybenzene-1-sulfonate

• IUPAC Name: (4-chloro-3-methylphenyl) 5-bromo-2-methoxybenzenesulfonate
• InChI: InChI=1S/C14H12BrClO4S/c1-9-7-11(4-5-12(9)16)20-21(17,18)14-8-10(15)3-6-13(14)19-2/h3-8H,1-2H3
• InChI Key: HIENTBGSQIDHHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OS(=O)(=O)C2=C(C=CC(=C2)Br)OC)Cl
• Molecular Formula: C14H12BrClO4S
• Molecular Weight: 391.7 g/mol

Description

The compound “4-Chloro-3-methylphenyl 5-bromo-2-methoxybenzene-1-sulfonate” is an organic compound. It belongs to the class of compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including electrophilic aromatic substitution. This process involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring. The order of reactions is critical to the success of the overall scheme.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the substituents on the benzene ring. According to IUPAC nomenclature, the numbering of substituted benzene derivatives is determined by the lowest locant rule. This means that the systematic name for this compound would be determined by the positions of the chloro, methyl, bromo, methoxy, and sulfonate groups.

Chemical Reactions Analysis

The compound can undergo various chemical reactions, including free radical reactions. For example, NBS (N-bromosuccinimide) can be used to initiate a free radical reaction. In this reaction, the NBS loses the N-bromo atom, leaving behind a succinimidyl radical. This radical can then remove a hydrogen atom to form succinimide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, a similar compound, 4-Bromo-1-chloro-2-methoxybenzene, is a colorless liquid with a density of about 1.6g/cm³. It has a melting point of about -10 °C and a boiling point of about 190-192 °C. It can be dissolved in many organic solvents, such as ethanol and ether.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Sulfonamides : 5-Bromo-2-methoxybenzenesulfonyl chloride serves as a versatile reagent for the synthesis of sulfonamides. .

Crystallography and Structural Studies

• X-ray Crystallography : Researchers have characterized the crystal structures of compounds related to 5-Bromo-2-methoxybenzenesulfonyl chloride. .

Safety And Hazards

Exposure to this compound may cause negative health effects such as eye and skin irritation. It is harmful by inhalation, in contact with skin, and if swallowed. It is also toxic to aquatic life with long-lasting effects. Therefore, appropriate safety precautions, such as wearing protective gloves, goggles, and respiratory protective equipment, should be taken when using or handling the compound.